Cas no 1021219-20-4 (3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1021219-20-4
• MF: C₁₄H₁₇N₃O₅S
• MW: 339.3668820858
• CID: 6074940
• PubChem ID: 42226768
• Update Time: 2025-07-02

3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• 3,4-dimethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• 3,4-dimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• F5284-0027
• 1021219-20-4
• AKOS024505061

• Inchi： 1S/C14H17N3O5S/c1-21-12-6-5-11(10-13(12)22-2)23(19,20)16-8-9-17-14(18)4-3-7-15-17/h3-7,10,16H,8-9H2,1-2H3
• InChI Key： SFEQAAWTFGUNFU-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=CC=CC2=O)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 339.08889182g/mol
• Monoisotopic Mass: 339.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1021219-20-4 and Product Name: 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

The compound with the CAS number 1021219-20-4 and the product name 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethoxy group and a benzene-1-sulfonamide moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the sulfonamide group in 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide introduces a novel pharmacophore that may enhance its interaction with biological targets. This has led to increased interest in exploring its potential as a lead compound for the development of new therapeutic agents.

The 6-oxo-1,6-dihydropyridazin-1-yl ethyl side chain is another critical feature of this compound. Pyridazine derivatives have been extensively studied for their pharmacological properties, particularly in the context of cardiovascular and neurological disorders. The incorporation of this moiety into the molecular framework of 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide may confer additional biological activities that are complementary to those provided by the sulfonamide group. This dual functionality makes the compound a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps in identifying potential therapeutic candidates. The structural complexity of 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide presents both challenges and opportunities for chemists. Advanced synthetic methodologies have been employed to construct this molecule with high precision, ensuring that its biological activity can be accurately assessed. Techniques such as multi-step organic synthesis and spectroscopic analysis have played a crucial role in elucidating its structure and properties.

The pharmacological evaluation of 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has revealed intriguing findings that warrant further exploration. Preclinical studies have demonstrated its potential efficacy in various disease models, including inflammation and pain management. The interaction between this compound and biological targets such as enzymes and receptors has been thoroughly investigated using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits.

The development of new drugs is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound 3,4-dimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide exemplifies this interdisciplinary approach to drug discovery. Its synthesis has been optimized for scalability and cost-effectiveness, making it feasible for large-scale production if it proves successful in clinical trials. The ongoing research efforts aim to validate its safety and efficacy before it can be translated into clinical applications.

The future prospects for 3,4-dimethoxy-N-[2-(6-oxydopropylidene)phenylsulfonyl amide] are promising given its unique structural features and biological potential. Further studies are planned to explore its interactions with additional targets and to optimize its pharmacokinetic properties. Advances in drug delivery systems may also enhance the therapeutic efficacy of this compound by improving its bioavailability and targeted delivery to specific tissues or organs.

In conclusion,3,4-Dimethoxy-N-[2-(6-oxydopropylidene)phenylsulfonyl amide represents a significant contribution to the field of pharmaceutical chemistry. Its structural complexity,dimethoxy,and sulfonamide functionalities make it a versatile molecule with potential applications in various therapeutic areas. The ongoing research efforts will continue to unravel its full pharmacological profile,and it may emerge as a valuable tool in the fight against human diseases.